Cas no 896034-17-6 (8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate)

• Product Name: 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate
• CAS No: 896034-17-6
• MF: C₂₃H₁₈O₇
• MW: 406.384827136993
• CID: 6530118
• Update Time: 2025-05-21

8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate
• [4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl] 2-methylpropanoate
• Propanoic acid, 2-methyl-, 8-methoxy-2,2'-dioxo[3,4'-bi-2H-1-benzopyran]-7'-yl ester

• Inchi： 1S/C23H18O7/c1-12(2)22(25)28-14-7-8-15-16(11-20(24)29-19(15)10-14)17-9-13-5-4-6-18(27-3)21(13)30-23(17)26/h4-12H,1-3H3
• InChI Key： UPDJGUUEFMCNLS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2OC1=O)(=O)C(C)C

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 621.6±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate

8-Methoxy-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl 2-Methylpropanoate: A Comprehensive Overview

The compound with CAS No. 896034-17-6, commonly referred to as 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of bichromenes, which are known for their unique structural properties and versatile reactivity. The 8-methoxy substituent and the dioxo groups in its structure contribute to its distinctive chemical behavior and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of bichromene derivatives in the field of materials science and pharmacology. The 8-methoxy group in this compound plays a crucial role in modulating its electronic properties, making it suitable for applications in advanced materials such as semiconductors and optoelectronic devices. Additionally, the dioxo groups enhance its stability under thermal and oxidative conditions, which is a critical factor in industrial processes.

One of the most promising areas of research involving this compound is its potential use in drug design. The bichromene framework has been shown to exhibit bioactivity against various enzymes and receptors, making it a valuable lead compound for medicinal chemists. Researchers have explored the methoxy substitution at position 8 to optimize its pharmacokinetic properties, such as absorption and bioavailability.

In terms of synthesis, the preparation of 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The application of this compound extends beyond traditional chemistry into emerging fields such as nanotechnology. Its ability to form self-assembled monolayers on various substrates has been explored for use in nanoscale electronic devices. The dioxo groups contribute to strong intermolecular interactions, which are essential for creating stable nanostructures.

Furthermore, the environmental impact of this compound has been a focus of recent studies. Researchers have investigated its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary results suggest that the compound exhibits low toxicity and moderate biodegradability under controlled conditions.

In conclusion, 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl 2-methylpropanoate (CAS No. 896034-17-6) is a multifaceted compound with applications spanning materials science, pharmacology, and nanotechnology. Its unique structural features and favorable chemical properties make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.